Cas no 1805092-72-1 (4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol)

• Product Name: 4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol
• CAS No: 1805092-72-1
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4893478
• Update Time: 2025-11-07

4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol

• Inchi： 1S/C8H8F2INO/c1-4-7(11)6(8(9)10)2-5(3-13)12-4/h2,8,13H,3H2,1H3
• InChI Key： FEHPOIWLIVVRQA-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(CO)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol

Professional Introduction to 4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol (CAS No. 1805092-72-1)

4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol, with the CAS number 1805092-72-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, and a methylpyridine backbone, exhibits promising potential in the development of novel therapeutic agents.

The difluoromethyl group is a key structural element in many contemporary drug molecules due to its ability to enhance metabolic stability and binding affinity. In the context of 4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol, this moiety contributes to the compound's overall pharmacokinetic profile, making it an attractive candidate for further investigation. The presence of an iodo substituent further enhances its utility in synthetic chemistry, as iodine can be readily manipulated in cross-coupling reactions, which are fundamental to modern drug discovery.

The pyridine ring, a common scaffold in bioactive molecules, provides a stable aromatic core that can be functionalized in various ways to achieve desired biological activities. In particular, the combination of a methylpyridine backbone with an iodo and difluoromethyl group creates a versatile platform for designing compounds with targeted pharmacological effects. This compound has been explored in recent studies for its potential applications in the synthesis of kinase inhibitors and other small-molecule drugs.

In recent years, there has been growing interest in the development of inhibitors targeting kinases, which are enzymes involved in numerous cellular processes and are often implicated in diseases such as cancer. The structural features of 4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol make it a promising precursor for designing kinase inhibitors. Specifically, the difluoromethyl group can serve as a pharmacophore that interacts with specific residues on the kinase active site, while the iodo substituent allows for further derivatization via palladium-catalyzed cross-coupling reactions.

The compound's potential as a building block for drug development has been highlighted in several cutting-edge studies. For instance, researchers have utilized derivatives of this molecule to develop inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with cancer cell proliferation. The ability to modify the pyridine core and introduce various functional groups has enabled the synthesis of numerous analogs with enhanced potency and selectivity.

The synthetic accessibility of 4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol is another factor that contributes to its significance in pharmaceutical research. The availability of this compound allows chemists to rapidly explore new chemical space and develop innovative drug candidates without having to start from scratch. This efficiency is particularly valuable in academic and industrial settings where time-to-market is a critical factor.

The use of computational methods and high-throughput screening techniques has further accelerated the discovery process involving this compound. By leveraging computational models, researchers can predict the biological activity of different derivatives before conducting costly wet-lab experiments. This approach not only saves resources but also provides valuable insights into the structure-activity relationships that govern drug efficacy.

In conclusion, 4-(Difluoromethyl)-3-iodo-2-methylpyridine-6-methanol (CAS No. 1805092-72-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the next generation of drug discovery efforts.